3-(4-fluoro-2-nitrophenoxy)-N-phenylthiophene-2-carboxamide

• IUPAC Name: 3-(4-fluoro-2-nitrophenoxy)-N-phenylthiophene-2-carboxamide
• InChI: InChI=1S/C17H11FN2O4S/c18-11-6-7-14(13(10-11)20(22)23)24-15-8-9-25-16(15)17(21)19-12-4-2-1-3-5-12/h1-10H,(H,19,21)
• InChI Key: FJGCAQMCXQQKND-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NC(=O)C2=C(C=CS2)OC3=C(C=C(C=C3)F)[N+](=O)[O-]
• Molecular Formula: C17H11FN2O4S
• Molecular Weight: 358.3 g/mol

Description

3-(4-fluoro-2-nitrophenoxy)-N-phenylthiophene-2-carboxamide is a chemical compound that has gained attention in scientific research for its potential applications in various fields. This compound is also known by its chemical name, FNPA.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• Kinase Inhibitor Development : Compounds structurally similar to "3-(4-fluoro-2-nitrophenoxy)-N-phenylthiophene-2-carboxamide" have been investigated for their potential as kinase inhibitors. For instance, substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides were identified as potent and selective inhibitors of the Met kinase superfamily. This demonstrates the compound's relevance in targeting specific kinases for cancer therapy (Schroeder et al., 2009).

• Radiotracer Development for PET Imaging : Another avenue of research involves the synthesis of radiolabeled compounds for positron emission tomography (PET) imaging. For example, the feasibility of nucleophilic displacement of bromide with [18F]fluoride has been demonstrated, leading to the synthesis of potential radiotracers for studying cannabinoid receptors in the brain (Katoch-Rouse & Horti, 2003). This highlights the potential for compounds with similar structural motifs to serve as tools in neuroimaging and the study of neurological disorders.

• Antipathogenic Activity : Research into thiourea derivatives has shown significant antimicrobial activity, particularly against strains known for biofilm growth, such as Pseudomonas aeruginosa and Staphylococcus aureus. This suggests that related compounds could be developed into novel antimicrobial agents with antibiofilm properties, addressing the challenge of antibiotic resistance (Limban, Marutescu, & Chifiriuc, 2011).

• Anticancer and Antitumor Agents : The synthesis and evaluation of related compounds have focused on their potential as anticancer agents. For example, derivatives of phenylthiazole-4-carboxamide have been synthesized and shown to exhibit cytotoxic activity against various human cancer cell lines, indicating the potential for such compounds in cancer treatment (Aliabadi et al., 2010).